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New Delhi, India - Adherence to the Bio-Medical Waste Management Rules, 2016, and its

subsequent amendments, is mandatory for all research, scientific, and drug development

facilities in India. These regulations, overseen by the Central Pollution Control Board (CPCB)

and with guidance from the National Centre for Disease Control (NCDC), provide a

comprehensive framework for the safe and environmentally sound disposal of laboratory waste.

This document outlines the essential procedures and logistical plans necessary for compliance,

ensuring the safety of laboratory personnel and the community.

The core principle of these regulations is the systematic segregation of waste at the point of

generation, followed by appropriate treatment and disposal methods. This approach minimizes

the risk of infection and environmental contamination.

Waste Segregation and Containerization: A Color-
Coded System
Proper segregation is the first and most critical step in laboratory waste management. The Bio-

Medical Waste Management Rules, 2016, mandate a color-coded system for collecting

different categories of waste.
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Category Waste Type
Container/Bag
Type

Treatment and
Disposal

Yellow

Human anatomical

waste, animal

anatomical waste,

soiled waste (items

contaminated with

blood and body

fluids), expired or

discarded medicines,

chemical waste, and

microbiological &

biotechnology waste.

Non-chlorinated

plastic bags.[1]

Incineration or plasma

pyrolysis; deep burial

for anatomical waste.

Red

Contaminated waste

(recyclable) such as

plastics (syringes,

tubing, bottles, etc.).

Non-chlorinated

plastic bags or

containers.

Autoclaving,

microwaving, or

hydroclaving followed

by shredding or

mutilation and sent for

recycling.

White (Translucent)

Waste sharps

including needles,

syringes with fixed

needles, needles from

needle tip cutters,

scalpels, blades, or

any other

contaminated sharp

object.

Puncture-proof, leak-

proof, tamper-proof

containers.

Autoclaving or dry

heat sterilization

followed by shredding

or mutilation.

Blue

Broken or discarded

and contaminated

glass, including

medicine vials and

ampoules, except

those contaminated

with cytotoxic drugs.

Cardboard boxes with

a blue colored

marking.

Disinfection or

autoclaving,

microwaving, or

hydroclaving followed

by recycling.
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Procedural Guidance for Waste Disposal
The following is a step-by-step guide for the proper handling and disposal of laboratory waste,

from collection to final disposal.

On-site Segregation and Collection:
Immediately after generation, waste must be segregated into the appropriate color-coded

containers or bags.[2]

Containers and bags should be clearly labeled with the biohazard symbol and the type of

waste.

Sharps must be placed directly into puncture-proof containers to prevent injuries.

All containers should be filled to no more than three-fourths of their capacity.

Pre-treatment of Infectious Waste:
Laboratory waste, microbiological waste, blood samples, and blood bags must be pre-

treated on-site.[1]

The prescribed methods for pre-treatment include disinfection or sterilization, preferably by

autoclaving.[1]

Storage and Transportation:
Segregated waste must be stored in a designated, secure, and well-ventilated area.

Untreated biomedical waste should not be stored for more than 48 hours.

For off-site disposal, waste must be transported in vehicles authorized by the prescribed

authority.

Final Treatment and Disposal:
The final disposal method depends on the category of waste as outlined in the table above.
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Occupiers of healthcare facilities must either have their own treatment facilities or be

members of a common biomedical waste treatment facility.[1]

Key Experimental Protocols for Waste Treatment
The Bio-Medical Waste Management Rules, 2016, specify the standards for various treatment

technologies to ensure the effective inactivation of infectious agents.

Autoclaving of Bio-Medical Waste:
Objective: To sterilize infectious waste using steam under pressure.

Methodology:

Place the waste in secondary containment, ensuring it is not tightly packed to allow for

steam penetration.

Operate the autoclave at a temperature of at least 121°C and a pressure of 15 psi for a

minimum of 60 minutes.

For waste with high moisture content, a longer duration may be necessary.

Regularly validate the autoclave's efficacy using biological indicators (e.g., Geobacillus

stearothermophilus spores).

Chemical Disinfection:
Objective: To inactivate pathogens on waste that cannot be autoclaved.

Methodology:

Prepare a fresh solution of a broad-spectrum chemical disinfectant, such as sodium

hypochlorite (1-2% solution).

Immerse the waste in the disinfectant solution for a contact time of at least 30-60 minutes.

Ensure all surfaces of the waste come into contact with the disinfectant.
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After disinfection, the liquid waste can be discharged into the sewer system, and solid

waste can be disposed of as per its category.

NCDC Laboratory Waste Management Workflow
The following diagram illustrates the logical flow of proper biomedical waste management in a

laboratory setting, from the point of generation to final disposal, in accordance with NCDC-

aligned guidelines.
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Caption: Workflow for NCDC-compliant laboratory waste disposal.
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By implementing these procedures, research and development facilities can ensure they are

operating in compliance with Indian regulations, thereby protecting their staff, the public, and

the environment from the potential hazards of biomedical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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